Cas no 2172619-95-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid
• CAS No: 2172619-95-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6324509
• PubChem ID: 165580174
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid
• 2172619-95-1
• EN300-1526397
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methoxy-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O6/c1-26(2,33-3)15-22(24(30)31)28-23(29)13-8-14-27-25(32)34-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-13,21-22H,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/b13-8+
• InChI Key： AXUVJMCQVNDOPM-MDWZMJQESA-N
• SMILES： O(C)C(C)(C)CC(C(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid

Introduction to 2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic Acid (CAS No. 2172619-95-1)

The compound 2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid, identified by the CAS registry number 2172619-95-1, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an enamine functionality, and a methoxy-substituted methyl group. These structural features make it a valuable compound for research and development in areas such as drug discovery, material science, and biochemistry.

The Fmoc group, derived from 9H-fluoren-9-yl methanol, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthetic processes. The enamine functionality, on the other hand, is known for its ability to stabilize carbonyl groups and participate in various catalytic reactions. This combination of functional groups makes the compound versatile and suitable for a wide range of applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of Fmoc-containing compounds in the design of protease inhibitors and anticancer drugs. The enamine functionality has also been utilized in the synthesis of bioactive molecules with potential applications in treating infectious diseases and metabolic disorders.

In addition to its biological applications, this compound has shown promise in materials science. The Fmoc group's stability under certain reaction conditions makes it an attractive candidate for use in polymer synthesis and surface modification techniques. Moreover, the methoxy-substituted methyl group enhances the compound's solubility and compatibility with various solvents, further expanding its utility.

From an analytical perspective, the compound's structure presents both challenges and opportunities for characterization. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its identity and purity. These methods are essential for ensuring the reliability of experimental results and maintaining high standards in research.

Looking ahead, ongoing research into this compound is expected to uncover new insights into its properties and potential applications. Collaborative efforts between chemists, biologists, and materials scientists will likely drive innovation in this field, leading to breakthroughs that benefit various industries.

In conclusion, 2,4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methoxy-4-methylpentanoic acid (CAS No. 2172619-95-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of science and technology.